Cas no 891785-28-7 (6-bromoisoquinolin-3-amine)

6-Bromoisoquinolin-3-amine is a brominated isoquinoline derivative with a primary amine functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The bromine substituent at the 6-position enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The amine group offers further functionalization potential, making it valuable for constructing heterocyclic scaffolds. Its well-defined structure and high purity ensure reproducibility in research and industrial applications. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced reactivity and stability under standard conditions.
6-bromoisoquinolin-3-amine structure
6-bromoisoquinolin-3-amine structure
Product Name:6-bromoisoquinolin-3-amine
CAS No:891785-28-7
MF:C9H7BrN2
MW:223.069280862808
MDL:MFCD11101002
CID:714473
PubChem ID:45789831
Update Time:2025-11-02

6-bromoisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-6-bromoisoquinoline
    • 6-bromoisoquinolin-3-amine
    • 3-Isoquinolinamine,6-bromo-
    • 6-bromo-3-Isoquinolinamine
    • 3-Amino-6-bromo-2-azanaphthalene
    • 3-Isoquinolinamine,6-bromo
    • 6-bromoisoquinolin-3-ylamine
    • 6-Bromo-3-isoquinolinamine (ACI)
    • (6-Bromoisoquinolin-3-yl)amine
    • F9995-1854
    • 891785-28-7
    • J-518438
    • 6-Bromoisoquinoline-3-amine
    • BCP29210
    • MB09260
    • AKOS005258029
    • MFCD11101002
    • DTXSID30672057
    • PQKLBIXLXFRNKT-UHFFFAOYSA-N
    • 6-Bromoisoquinolin-3-amine, AldrichCPR
    • SCHEMBL558436
    • SY031502
    • EN300-119954
    • GS-6635
    • CS-W001039
    • VU0649840-1
    • MDL： MFCD11101002
    • Inchi： 1S/C9H7BrN2/c10-8-2-1-6-5-12-9(11)4-7(6)3-8/h1-5H,(H2,11,12)
    • InChI Key： PQKLBIXLXFRNKT-UHFFFAOYSA-N
    • SMILES： BrC1C=C2C(C=NC(=C2)N)=CC=1

Computed Properties

  • Exact Mass: 221.97900
  • Monoisotopic Mass: 221.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Boiling Point: 387.6°C at 760 mmHg
  • PSA: 38.91000
  • LogP: 3.16070

6-bromoisoquinolin-3-amine Security Information

  • Hazard Statement： H315-H319-H335
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

6-bromoisoquinolin-3-amine Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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6-bromoisoquinolin-3-amine Production Method

Production Method 1

934343-53-0 934343-53-0
891785-28-7 891785-28-7
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ;  reflux
Reference
Isoquinoline-pyridine-based protein kinase B/Akt antagonists: SAR and in vivo antitumor activity
Zhu, Gui-Dong; Gong, Jianchun; Claiborne, Akiyo; Woods, Keith W.; Gandhi, Viraj B.; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(12), 3150-3155

6-bromoisoquinolin-3-amine Raw materials

6-bromoisoquinolin-3-amine Preparation Products

6-bromoisoquinolin-3-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:891785-28-7)6-bromoisoquinolin-3-amine
Order Number:A843082
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:58
Price ($):521.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:891785-28-7)6-bromoisoquinolin-3-amine
A843082
Purity:99%
Quantity:25g
Price ($):521.0
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